Cas no 23766-30-5 (1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)-)

1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)- structure
23766-30-5 structure
Product name:1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)-
CAS No:23766-30-5
MF:C8H5N3O3S
MW:223.2086
CID:285940
PubChem ID:682050

1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)-
    • 5-(4-nitrophenyl)-3H-1,3,4-oxadiazole-2-thione
    • 2-(4-nitrophenyl)-1,3,4-oxadiazole-5-thiol
    • 2-(4-nitrophenyl)-5-mercapto-1,3,4-oxadiazole
    • 5-(4-Nitro-phenyl)-[1,3,4]oxadiazole-2-thiol
    • 5-(4-Nitro-phenyl)-2-mercapto-1,3,4-oxadiazol
    • 5-(4-nitro-phenyl)-3H-[1,3,4]oxadiazole-2-thione
    • 5-(p-nitrophenyl)-2-mercapto-1,3,4-oxadiazole
    • CCG-1065
    • 5-(4-nitrophenyl)-[1,3,4]oxadiazole-2-thiol
    • NSC-516837
    • 203268-74-0
    • NSC516837
    • DTXSID60350533
    • 5-(4-nitrophenyl)-1,3,4-oxadiazole-2-thiol
    • 5-(4-nitrophenyl)-1,3,4-oxadiazole-2(3h)-thione
    • SCHEMBL6600158
    • 23766-30-5
    • CCG-240571
    • AKOS000583098
    • 5-(4-nitrophenyl)-3H-1, 3, 4-oxadiazole-2-thione
    • 1,3,4-Oxadiazole-2(3H)-thione, 5-(4-nitrophenyl)-
    • Inchi: InChI=1S/C8H5N3O3S/c12-11(13)6-3-1-5(2-4-6)7-9-10-8(15)14-7/h1-4H,(H,10,15)
    • InChI Key: ABSVCMBOXHMZPV-UHFFFAOYSA-N
    • SMILES: O=[N+](C1C=CC(C2=NNC(=S)O2)=CC=1)[O-]

Computed Properties

  • Exact Mass: 223.00500
  • Monoisotopic Mass: 223.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112Ų
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.66
  • Boiling Point: 339.5°C at 760 mmHg
  • Flash Point: 159.1°C
  • Refractive Index: 1.751
  • PSA: 119.73000
  • LogP: 2.83060

1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)- Security Information

1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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